Cas no 885520-42-3 (4-bromo-6-methyl-1h-indazole-3-carboxylic Acid)

• Product Name: 4-bromo-6-methyl-1h-indazole-3-carboxylic Acid
• CAS No: 885520-42-3
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 1925823
• PubChem ID: 24728164
• Update Time: 2025-04-21

4-bromo-6-methyl-1h-indazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-methyl-1H-indazole-3-carboxylic acid
• 4-BROMO-6-METHYL-3-(1H)INDAZOLE CARBOXYLIC ACID
• 885520-42-3
• DTXSID60646226
• 4-bromo-6-methyl-1h-indazole-3-carboxylic Acid

• Inchi： 1S/C9H7BrN2O2/c1-4-2-5(10)7-6(3-4)11-12-8(7)9(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： MDNZKONZOPHTET-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=C1C(C(=O)O)=NN2

Computed Properties

• Exact Mass: 253.96909Da
• Monoisotopic Mass: 253.96909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų